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Compound of Interest

3-Acetoxymethyl-4-
Compound Name:

acetoxyacetophenone
CAS No.: 24085-06-1
Cat. No.: B141232

Get Quote

\ J

As a Senior Application Scientist, it is understood that meticulous handling of chemical
compounds extends throughout their entire lifecycle, from procurement to disposal. This guide
provides an in-depth, procedural framework for the safe and compliant disposal of 3-
Acetoxymethyl-4-acetoxyacetophenone (CAS Number: 24085-06-1), a compound utilized as
an intermediate in pharmaceutical synthesis, such as for Salmeterol.[1] Adherence to these
protocols is paramount for ensuring laboratory safety, environmental protection, and regulatory
compliance.

Hazard Identification and Risk Assessment: The "Why"
Behind the Procedure

Before any disposal protocol is initiated, a thorough understanding of the compound's inherent
hazards is essential. This informs every subsequent step, from the selection of personal
protective equipment (PPE) to the final waste segregation.

1.1. Chemical and Physical Properties
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A summary of the key physical and chemical properties of 3-Acetoxymethyl-4-
acetoxyacetophenone is presented below.

Property Value Source(s)
Molecular Formula C13H140s5 [2]
Molecular Weight 250.25 g/mol [1][2]
Appearance Solid or Colourless Oil [1112][3]
Boiling Point 150-160 °C at 0.3 Torr [2][3]

- Soluble in Chloroform,
Solubility _ [1](2][3]
Dichloromethane

1.2. Toxicological and Hazard Profile

3-Acetoxymethyl-4-acetoxyacetophenone is classified with multiple hazards that necessitate
its handling as a hazardous waste. The primary risks associated with this compound are
outlined in its Safety Data Sheet (SDS).[2][3][4]

e Health Hazards:

o Harmful if swallowed (Acute toxicity, Oral, Category 4).[4][5][6][7]

o Causes skin irritation (Category 2).[4][5][6]

o May cause an allergic skin reaction.[2]

o Causes serious eye damage/eye irritation (Category 2).[2][5]

o May cause respiratory irritation.[5]

o Suspected of causing genetic defects.

o May damage fertility or the unborn child (Reproductive toxicity, Category 1B).[5]

o May cause drowsiness or dizziness.[5]
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o May cause damage to organs through prolonged or repeated exposure.[2]

e Physical Hazards:
o Combustible liquid.[4]
e Environmental Hazards:
o Harmful to aquatic life.[4]
o Very toxic to aquatic life with long-lasting effects.[2]

The causality behind treating this compound as hazardous waste is clear: its potential for
human toxicity, including reproductive harm, and its danger to aquatic ecosystems,
necessitates that it be isolated from standard waste streams and the environment.

Pre-Disposal Safety and Handling

Proper disposal begins with safe handling during and after its use in the laboratory. The
Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR
1910.1450) mandates the implementation of a Chemical Hygiene Plan to protect laboratory
personnel.[8][9][10][11]

2.1. Personal Protective Equipment (PPE)

Based on the hazard profile, the following PPE is mandatory when handling 3-Acetoxymethyl-
4-acetoxyacetophenone and its waste:

Hand Protection: Wear protective gloves (e.g., nitrile rubber).

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

Skin and Body Protection: A lab coat is required. Ensure skin is not exposed.

Respiratory Protection: If there is a risk of inhalation of dusts or aerosols, use a respirator.

2.2. Engineering Controls
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All handling of this compound and its waste should be conducted in a well-ventilated area,
preferably within a chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Protocol

The disposal of 3-Acetoxymethyl-4-acetoxyacetophenone must be managed as a hazardous
waste stream, in accordance with the U.S. Environmental Protection Agency (EPA) regulations
under the Resource Conservation and Recovery Act (RCRA).[12][13]

3.1. Waste Characterization

The first step in proper waste management is to correctly identify the waste.[13] Any of the
following containing 3-Acetoxymethyl-4-acetoxyacetophenone must be considered
hazardous waste:

Unused or expired pure compound.

Contaminated materials (e.g., paper towels, weigh boats, pipette tips).

Solutions containing the compound.

Empty containers that are not triple-rinsed.

3.2. Segregation and Containerization

Proper segregation prevents accidental chemical reactions and ensures compliant disposal.
o Experimental Protocol for Waste Segregation and Storage:

o Waste ldentification: Clearly label a dedicated, leak-proof waste container as "Hazardous
Waste: 3-Acetoxymethyl-4-acetoxyacetophenone".[14]

o Segregation: Do not mix this waste with other chemical waste streams unless compatibility
has been verified.[14]

o Container Management: Keep the waste container tightly sealed when not in use. Store it
in a cool, dry, and well-ventilated area, away from incompatible materials such as strong
oxidizing agents and strong bases.[14][15]
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3.3. Spill Management

In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in the designated hazardous waste container.[16] Ventilate the area and clean the spill
site thoroughly.

3.4. Final Disposal

The ultimate disposal of the collected hazardous waste must be conducted through an
approved waste disposal plant.

e Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
or a certified hazardous waste disposal contractor to arrange for pickup and disposal.[14]

e Documentation: Maintain a log of the approximate amount of waste generated. A hazardous
waste manifest will be required for off-site transportation, which tracks the waste from your
laboratory to its final disposal facility.[17][18]

The following diagram illustrates the decision-making workflow for the proper disposal of 3-
Acetoxymethyl-4-acetoxyacetophenone.
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Disposal Workflow for 3-Acetoxymethyl-4-acetoxyacetophenone

Start; Generation of Waste
(Unused chemical, contaminated labware, solutions)

:

Is the waste contaminated with
3-Acetoxymethyl-4-acetoxyacetophenone?

Yes

Non-Hazardous Waste Stream
(Follow institutional guidelines)

Select appropriate, labeled,

leak-proof container
Store container in a designated,
well-ventilated, secure area
Keep container closed
when not in use

Click to download full resolution via product page

Caption: Disposal workflow for 3-Acetoxymethyl-4-acetoxyacetophenone.
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By adhering to these scientifically grounded and regulation-compliant procedures, researchers
can ensure the safe and environmentally responsible disposal of 3-Acetoxymethyl-4-
acetoxyacetophenone, thereby upholding the principles of laboratory safety and
environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of 3-
Acetoxymethyl-4-acetoxyacetophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141232/docs#a-comprehensive-guide-to-the-proper-
disposal-of-3-acetoxymethyl-4-acetoxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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